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Compound of Interest

Compound Name: 4-Chloro-2-methylbutan-1-ol

Cat. No.: B15363494

In-Depth Technical Guide: 4-Chloro-2-
methylbutan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of the key identifiers for
the chemical compound 4-Chloro-2-methylbutan-1-ol. The information is presented to be of
maximal utility for professionals in research and development.

Core Identifiers and Properties

A clear and structured presentation of the fundamental data for 4-Chloro-2-methylbutan-1-ol
Is essential for its unambiguous identification and use in experimental settings. The following
table summarizes the primary chemical identifiers and computed properties for this compound.
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Identifier Type Data

CAS Number 38300-73-1[1]

IUPAC Name 4-chloro-2-methylbutan-1-ol[1]

Molecular Formula C5H11CIO[1]

Molecular Weight 122.59 g/mol [1]

Canonical SMILES CC(cccneol1]

InChi INChl=1S/C5H11ClO/c1-5(4-7)2-3-6/h5,7H,2-
4H2,1H3[1]

InChlKey RMPDSRDWNMVNNJ-UHFFFAOYSA-N[1]

Experimental Protocols

A comprehensive search of publicly available scientific literature and chemical databases did
not yield specific, detailed experimental protocols for the synthesis, purification, or biological
assay of 4-Chloro-2-methylbutan-1-ol. While general synthetic methods for haloalcohols are
well-established in organic chemistry, protocols tailored to this specific molecule are not readily

accessible.

Researchers interested in working with this compound may need to adapt known procedures
for similar molecules or develop novel synthetic and analytical methods.

Visualized Data and Workflows

To aid in the conceptual understanding of the compound's identification and potential
experimental handling, the following diagrams are provided.
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4-Chloro-2-methylbutan-1-ol

is identified by fis named is described by

Formula: C5H11CIO

CAS: 38300-73-1 IUPAC: 4-chloro-2-methylbutan-1-ol

s represented as

Figure 1: Identifiers for 4-Chloro-2-methylbutan-1-ol

Click to download full resolution via product page

A diagram of the identifiers for 4-Chloro-2-methylbutan-1-ol.
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Figure 2: Generic Experimental Workflow

Click to download full resolution via product page

A generic workflow for chemical synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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